molecular formula C16H15ClO3 B6409362 3-(2-Chloro-4-ethoxyphenyl)-2-methylbenzoic acid, 95% CAS No. 1261893-47-3

3-(2-Chloro-4-ethoxyphenyl)-2-methylbenzoic acid, 95%

Cat. No. B6409362
CAS RN: 1261893-47-3
M. Wt: 290.74 g/mol
InChI Key: ZXTWQYMCCXJPLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-Chloro-4-ethoxyphenyl)-2-methylbenzoic acid, commonly referred to as 3-CEMBA, is an organic compound with the molecular formula C11H11ClO3. It is a white crystalline powder that is used in various scientific research applications. This compound has been studied extensively due to its potential applications in the field of pharmaceuticals, as well as its interesting biochemical and physiological effects.

Scientific Research Applications

3-CEMBA has been studied extensively due to its potential applications in the field of pharmaceuticals. It has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This has made it a potential therapeutic agent for the treatment of Alzheimer’s disease and other neurological disorders. In addition, 3-CEMBA has been studied as a potential inhibitor of the enzyme lipoxygenase, which is involved in the production of pro-inflammatory molecules. This has made it a potential therapeutic agent for the treatment of inflammatory diseases.

Mechanism of Action

The mechanism of action of 3-CEMBA is not fully understood. However, it is believed that the compound binds to the active sites of the enzymes acetylcholinesterase and lipoxygenase, thus inhibiting their activity. This in turn leads to an increase in the levels of acetylcholine and a decrease in the production of pro-inflammatory molecules, respectively.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-CEMBA have been studied extensively. It has been found to increase the levels of acetylcholine in the brain, which can lead to improved cognitive function and memory. In addition, it has been found to reduce the production of pro-inflammatory molecules, which can lead to a decrease in inflammation. Finally, it has been found to reduce the activity of the enzyme acetylcholinesterase, which can lead to an increase in the levels of acetylcholine in the brain.

Advantages and Limitations for Lab Experiments

The use of 3-CEMBA in laboratory experiments has several advantages. It is relatively easy to synthesize and is stable under a variety of conditions. In addition, it has a wide range of potential applications in the field of pharmaceuticals. However, there are also some limitations to its use. It is not water soluble, which can make it difficult to use in certain experiments. In addition, it has a relatively short shelf-life, which can limit its use in long-term experiments.

Future Directions

There are several potential future directions for the use of 3-CEMBA. It could be used to study the effects of acetylcholine on cognitive function and memory. In addition, it could be used to study the effects of pro-inflammatory molecules on inflammation. Finally, it could be used to study the effects of acetylcholinesterase inhibitors on the levels of acetylcholine in the brain.

Synthesis Methods

3-CEMBA can be synthesized through a two-step process. The first step involves the condensation of 2-chloro-4-ethoxybenzaldehyde and 2-methylbenzoyl chloride in a mixture of ethanol and hydrochloric acid to form 3-chloro-2-methylbenzoic acid. The second step involves the oxidation of the 3-chloro-2-methylbenzoic acid with sodium hypochlorite in the presence of sodium hydroxide to yield 3-CEMBA.

properties

IUPAC Name

3-(2-chloro-4-ethoxyphenyl)-2-methylbenzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H15ClO3/c1-3-20-11-7-8-14(15(17)9-11)12-5-4-6-13(10(12)2)16(18)19/h4-9H,3H2,1-2H3,(H,18,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZXTWQYMCCXJPLV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC(=C(C=C1)C2=C(C(=CC=C2)C(=O)O)C)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H15ClO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80691672
Record name 2'-Chloro-4'-ethoxy-2-methyl[1,1'-biphenyl]-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80691672
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

290.74 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(2-Chloro-4-ethoxyphenyl)-2-methylbenzoic acid

CAS RN

1261893-47-3
Record name 2'-Chloro-4'-ethoxy-2-methyl[1,1'-biphenyl]-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80691672
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.